Cas no 1593914-69-2 (1-2-iodo-1-(3-methoxypropoxy)ethyl-2-methylbenzene)

• Product Name: 1-2-iodo-1-(3-methoxypropoxy)ethyl-2-methylbenzene
• CAS No: 1593914-69-2
• MF: C₁₃H₁₉IO₂
• MW: 334.193236589432
• CID: 5939766
• PubChem ID: 114772329
• Update Time: 2024-01-12

1-2-iodo-1-(3-methoxypropoxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-iodo-1-(3-methoxypropoxy)ethyl-2-methylbenzene
• 1-[2-iodo-1-(3-methoxypropoxy)ethyl]-2-methylbenzene
• EN300-1133828
• 1593914-69-2

• Inchi： 1S/C13H19IO2/c1-11-6-3-4-7-12(11)13(10-14)16-9-5-8-15-2/h3-4,6-7,13H,5,8-10H2,1-2H3
• InChI Key： BQFBEMGHDSABHD-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1C)OCCCOC

Computed Properties

• Exact Mass: 334.04298g/mol
• Monoisotopic Mass: 334.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų